(4-{[4-(4-chlorophenyl)-1-piperazinyl]methyl}phenyl)diethylamine

• IUPAC Name: 4-[[4-(4-chlorophenyl)piperazin-1-yl]methyl]-N,N-diethylaniline
• InChI: InChI=1S/C21H28ClN3/c1-3-24(4-2)20-9-5-18(6-10-20)17-23-13-15-25(16-14-23)21-11-7-19(22)8-12-21/h5-12H,3-4,13-17H2,1-2H3
• InChI Key: DXZDUMHXLVHLPE-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)CN2CCN(CC2)C3=CC=C(C=C3)Cl
• Molecular Formula: C21H28ClN3
• Molecular Weight: 357.9 g/mol

Description

(4-{[4-(4-chlorophenyl)-1-piperazinyl]methyl}phenyl)diethylamine, also known as CDP-791, is a chemical compound that has been widely studied for its potential therapeutic effects. It was first synthesized in the early 2000s and has since been the subject of numerous scientific studies.

Mechanism of Action

The exact mechanism of action of (4-{[4-(4-chlorophenyl)-1-piperazinyl]methyl}phenyl)diethylamine is not yet fully understood, but it is believed to act as a selective serotonin reuptake inhibitor (SSRI). It may also have an effect on other neurotransmitters, such as dopamine and norepinephrine.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects in animal studies. It has been found to increase levels of serotonin in the brain, which may contribute to its antidepressant and anxiolytic effects. It has also been shown to reduce drug-seeking behavior in animals, suggesting a potential role in the treatment of addiction.

Advantages and Limitations for Lab Experiments

One advantage of using (4-{[4-(4-chlorophenyl)-1-piperazinyl]methyl}phenyl)diethylamine in lab experiments is that it is a highly selective compound with a well-defined mechanism of action. However, one limitation is that it has not yet been extensively studied in humans, so its safety and efficacy in clinical settings are not yet fully known.

Future Directions

There are several potential future directions for research on (4-{[4-(4-chlorophenyl)-1-piperazinyl]methyl}phenyl)diethylamine. One area of interest is its potential as a treatment for drug addiction and withdrawal symptoms. Another area of interest is its potential as a treatment for depression and anxiety. Further studies are needed to fully understand its mechanism of action and to determine its safety and efficacy in humans.

Synthesis Methods

(4-{[4-(4-chlorophenyl)-1-piperazinyl]methyl}phenyl)diethylamine can be synthesized using a multistep process that involves the reaction of 4-chlorobenzyl chloride with piperazine, followed by the reaction of the resulting intermediate with 4-(diethylamino)benzaldehyde. The final product is obtained through purification and isolation.

Scientific Research Applications

(4-{[4-(4-chlorophenyl)-1-piperazinyl]methyl}phenyl)diethylamine has been studied for its potential therapeutic effects in a variety of conditions, including anxiety, depression, and schizophrenia. It has also been investigated for its potential as a treatment for drug addiction and withdrawal symptoms.